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Compound of Interest
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Cat. No.: B1150719 Get Quote

For Immediate Release

A comprehensive technical guide on the structural analysis of Carpalasionin, a naturally

occurring diterpenoid, has been compiled for researchers, scientists, and professionals in drug

development. This document provides a detailed overview of the molecule's chemical

properties, experimental protocols for its study, and an exploration of its potential biological

significance based on its structural class.

Carpalasionin, isolated from the plant Rabdosia lasiocarpa, is classified as an ent-kaurane

diterpenoid. Molecules of this class are known for their diverse and potent biological activities,

including anticancer properties. This guide summarizes the available scientific information on

Carpalasionin and related compounds to facilitate further research and development.

Core Molecular Data
A summary of the fundamental properties of Carpalasionin is presented below. This data is

essential for the accurate preparation and analysis of the molecule in a laboratory setting.
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Property Value Source

Molecular Formula C₂₂H₂₈O₈ Chemical Supplier Data

Molecular Weight 420.45 g/mol Chemical Supplier Data

CAS Number 83150-97-4 Chemical Supplier Data

Class ent-kaurane diterpenoid Scientific Literature

Natural Source Rabdosia lasiocarpa Scientific Literature

Experimental Protocols
Detailed experimental methodologies are crucial for the replication and advancement of

scientific findings. The following section outlines the general procedures for the isolation and

structural elucidation of Carpalasionin, based on standard practices for natural product

chemistry and the primary literature.

Isolation and Purification
The isolation of Carpalasionin from Rabdosia lasiocarpa typically involves the following

workflow:
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Dried and powdered plant material (Rabdosia lasiocarpa)

Solvent Extraction (e.g., with methanol or ethanol)

Solvent Partitioning (e.g., between ethyl acetate and water)

Column Chromatography (e.g., silica gel)

High-Performance Liquid Chromatography (HPLC)

Pure Carpalasionin

Click to download full resolution via product page

Caption: General workflow for the isolation and purification of Carpalasionin.

Structural Elucidation
The determination of the precise chemical structure of Carpalasionin relies on a combination

of spectroscopic techniques:

Mass Spectrometry (MS): Used to determine the molecular weight and elemental

composition of the molecule.

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are used to identify the

chemical environments of the hydrogen and carbon atoms, respectively. 2D NMR techniques
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(such as COSY, HSQC, and HMBC) are employed to establish the connectivity between

atoms.

X-ray Crystallography: If a suitable crystal can be grown, this technique provides the

definitive three-dimensional structure of the molecule.

Potential Signaling Pathways and Biological Activity
While direct biological studies on Carpalasionin are limited in the public domain, its

classification as an ent-kaurane diterpenoid allows for informed hypotheses regarding its

potential biological activities and associated signaling pathways. Many compounds in this class

exhibit significant anticancer effects.

The proposed mechanism of action for anticancer ent-kaurane diterpenoids often involves the

modulation of key cellular processes that are dysregulated in cancer:

Cellular Processes
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Caption: Potential biological effects of Carpalasionin based on its chemical class.

Further investigation into these pathways could reveal specific molecular targets of

Carpalasionin. Key proteins and signaling cascades that are often affected by ent-kaurane
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diterpenoids include:

Apoptosis Pathway: Modulation of BCL-2 family proteins (e.g., BAX) and activation of

caspases.

Cell Cycle Regulation: Downregulation of cyclins and cyclin-dependent kinases (CDKs).

Metastasis: Inhibition of matrix metalloproteinases (MMPs) and the Vascular Endothelial

Growth Factor (VEGF) signaling pathway.

The structural information and hypothesized biological activities presented in this guide are

intended to serve as a valuable resource for the scientific community, encouraging further

investigation into the therapeutic potential of Carpalasionin.

To cite this document: BenchChem. [In-depth Structural Analysis of the Diterpenoid
Carpalasionin]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1150719#structural-analysis-of-the-carpalasionin-
molecule]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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